Internal Standard for Clinical Mass Spectrometry
  • L-Glutamine-15N-1
    L-Glutamine-15N-1
    • Cat. No.:
    • B029627
    • CAS No.:
    • 59681-32-2
    • Molecular Formula:
    • C5H10N2O3
    • Molecular Weight:
    • 147.14 g/mol
    Description
    L-Glutamine is a branched chain, non-essential amino acid. It is one of the most abundant amino acid found in central nervous system (CNS), plasma and human skeletal muscle. L- Glutamine is syn...
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  • Penciclovir-d4
    Penciclovir-d4
    • Cat. No.:
    • B562112
    • CAS No.:
    • 1020719-72-5
    • Molecular Formula:
    • C10H15N5O3
    • Molecular Weight:
    • 257.28 g/mol
    Description
    Penciclovir-d4, also known as Penciclovir-d4, is a useful research compound. Its molecular formula is C10H15N5O3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.
    BenchChem offers high-qu...
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  • Pirfenidone-d5
    Pirfenidone-d5
    • Cat. No.:
    • B562115
    • CAS No.:
    • 1020719-62-3
    • Molecular Formula:
    • C12H11NO
    • Molecular Weight:
    • 190.25 g/mol
    Description
    Pirfenidone-d5 is intended for use as an internal standard for the quantification of pirfenidone by GC- or LC-MS. Pirfenidone is an orally bioavailable pyridone derivative with antifibrotic, anti-inflammatory, a...
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  • H-Abu-OH-d2
    H-Abu-OH-d2
    • Cat. No.:
    • B1381309
    • CAS No.:
    • Molecular Formula:
    • C4H9NO2
    • Molecular Weight:
    • 105.13 g/mol
    Description
    H-Abu-OH-d2 is a useful research compound. Its molecular formula is C4H9NO2 and its molecular weight is 105.13 g/mol. The purity is usually 95%.
    BenchChem offers high-quality H-Abu-OH-d2 suitable for many r...
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  • Ampicillin-d5
    Ampicillin-d5
    • Cat. No.:
    • B1381323
    • CAS No.:
    • 1426173-65-0
    • Molecular Formula:
    • C16H19N3O4S
    • Molecular Weight:
    • 354.4 g/mol
    Description
    Ampicillin-d5 is intended for use as an internal standard for the quantification of ampicillin by GC- or LC-MS. Ampicillin is a broad-spectrum antibiotic with activity against Gram-positive and Gram-negative bac...
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  • Varenicline-d4
    Varenicline-d4
    • Cat. No.:
    • B1512377
    • CAS No.:
    • Molecular Formula:
    • C13H13N3
    • Molecular Weight:
    • 215.29 g/mol
    Description
    Varenicline-d4 is intended for use as an internal standard for the quantification of varenicline by GC- or LC-MS. Varenicline is a full agonist of α7 subunit-containing neuronal nicotinic acetylcholine receptors...
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  • DL-Aspartic acid-13C,15N
    DL-Aspartic acid-13C,15N
    • Cat. No.:
    • B1610687
    • CAS No.:
    • 98532-13-9
    • Molecular Formula:
    • C4H7NO4
    • Molecular Weight:
    • 135.09 g/mol
    Description
    DL-Aspartic acid-13C,15N is a useful research compound. Its molecular formula is C4H7NO4 and its molecular weight is 135.09 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DL-Aspartic acid-1...
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  • Ercalcitriol-13C,d3
    Ercalcitriol-13C,d3
    • Cat. No.:
    • B12407738
    • CAS No.:
    • Molecular Formula:
    • C28H44O3
    • Molecular Weight:
    • 432.7 g/mol
    Description
    Ercalcitriol-13C,d3 is a useful research compound. Its molecular formula is C28H44O3 and its molecular weight is 432.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ercalcitriol-13C,d3 sui...
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  • Amiodarone-d10hydrochloride
    Amiodarone-d10hydrochloride
    • Cat. No.:
    • B12424115
    • CAS No.:
    • Molecular Formula:
    • C25H30ClI2NO3
    • Molecular Weight:
    • 691.8 g/mol
    Description
    Amiodarone-d10hydrochloride is a useful research compound. Its molecular formula is C25H30ClI2NO3 and its molecular weight is 691.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Amiodarone...
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  • Erythromycin-13C,d3
    Erythromycin-13C,d3
    • Cat. No.:
    • B15553469
    • CAS No.:
    • Molecular Formula:
    • C37H67NO13
    • Molecular Weight:
    • 737.9 g/mol
    Description
    Erythromycin-13C,d3 is a useful research compound. Its molecular formula is C37H67NO13 and its molecular weight is 737.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Erythromycin-13C,d3 s...
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